{2-[(4-aminophenyl)amino]-1,1-ethanediyl}bis(phosphonic acid)

• IUPAC Name: [2-(4-aminoanilino)-1-phosphonoethyl]phosphonic acid
• InChI: InChI=1S/C8H14N2O6P2/c9-6-1-3-7(4-2-6)10-5-8(17(11,12)13)18(14,15)16/h1-4,8,10H,5,9H2,(H2,11,12,13)(H2,14,15,16)
• InChI Key: WUSNYFIFOJBBBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)NCC(P(=O)(O)O)P(=O)(O)O
• Molecular Formula: C8H14N2O6P2
• Molecular Weight: 296.15 g/mol

Description

{2-[(4-aminophenyl)amino]-1,1-ethanediyl}bis(phosphonic acid), commonly known as APBP, is a phosphonic acid derivative that has been extensively studied for its potential applications in the field of medicine and biomedical research. This compound is a potent inhibitor of bone resorption and has been shown to have beneficial effects on bone density and bone strength.

Scientific Research Applications

APBP has been extensively studied for its potential applications in the field of medicine and biomedical research. One of the primary applications of APBP is in the treatment of bone disorders such as osteoporosis and bone metastasis. APBP has been shown to inhibit bone resorption by osteoclasts, leading to increased bone density and strength. Additionally, APBP has been studied for its potential applications in the treatment of cancer, as it has been shown to inhibit tumor growth and metastasis in various types of cancer.

Mechanism of Action

The mechanism of action of APBP involves the inhibition of bone resorption by osteoclasts. APBP binds to the hydroxyapatite crystals in bone, preventing osteoclasts from breaking down the bone matrix. Additionally, APBP has been shown to inhibit the activity of enzymes involved in bone resorption, such as cathepsin K and tartrate-resistant acid phosphatase.
Biochemical and Physiological Effects:
The biochemical and physiological effects of APBP are primarily related to its effects on bone density and strength. APBP has been shown to increase bone mineral density and reduce the risk of fractures in patients with osteoporosis. Additionally, APBP has been shown to inhibit the growth and metastasis of tumors in various types of cancer.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using APBP in lab experiments is its specificity for bone resorption. APBP has been shown to have minimal effects on other cellular processes, making it a useful tool for studying the mechanisms of bone resorption. However, one of the limitations of using APBP in lab experiments is its relatively high cost, which may limit its use in certain research settings.

Future Directions

There are several future directions for research on APBP. One area of research is the development of more efficient synthesis methods for APBP that can reduce the cost of production. Additionally, further studies are needed to understand the long-term effects of APBP on bone density and strength, as well as its potential applications in the treatment of other bone disorders. Finally, more research is needed to understand the mechanism of action of APBP in cancer cells, which may lead to the development of new cancer therapies.

Synthesis Methods

The synthesis of APBP involves the reaction of 4-aminophenyl phosphonic acid with ethylenediamine in the presence of a catalyst. The reaction proceeds via a condensation reaction, resulting in the formation of {2-[(4-aminophenyl)amino]-1,1-ethanediyl}bis(phosphonic acid). The purity of the compound can be improved through recrystallization and purification techniques.